Cas no 1038729-36-0 (4-Fluoro-6-methylbenzo[d]thiazol-2-amine)
4-Fluoro-6-methylbenzo[d]thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-BenzothiazolaMine, 4-fluoro-6-Methyl-
- 4-Fluoro-6-methylbenzo[d]thiazol-2-amine
-
- Inchi: 1S/C8H7FN2S/c1-4-2-5(9)7-6(3-4)12-8(10)11-7/h2-3H,1H3,(H2,10,11)
- InChI Key: GLCDNJRYJKHJJM-UHFFFAOYSA-N
- SMILES: S1C2=CC(C)=CC(F)=C2N=C1N
4-Fluoro-6-methylbenzo[d]thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-388594-1.0g |
4-FLUORO-6-METHYL-1,3-BENZOTHIAZOL-2-AMINE |
1038729-36-0 | 1.0g |
$492.0 | 2023-03-02 | ||
| Enamine | EN300-388594-2.5g |
4-FLUORO-6-METHYL-1,3-BENZOTHIAZOL-2-AMINE |
1038729-36-0 | 2.5g |
$1020.0 | 2023-03-02 | ||
| Enamine | EN300-388594-5.0g |
4-FLUORO-6-METHYL-1,3-BENZOTHIAZOL-2-AMINE |
1038729-36-0 | 5.0g |
$1291.0 | 2023-03-02 | ||
| Enamine | EN300-388594-10.0g |
4-FLUORO-6-METHYL-1,3-BENZOTHIAZOL-2-AMINE |
1038729-36-0 | 10.0g |
$1623.0 | 2023-03-02 |
4-Fluoro-6-methylbenzo[d]thiazol-2-amine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-Fluoro-6-methylbenzo[d]thiazol-2-amine
Comprehensive Overview of 4-Fluoro-6-methylbenzo[d]thiazol-2-amine (CAS No. 1038729-36-0): Properties, Applications, and Industry Insights
The compound 4-Fluoro-6-methylbenzo[d]thiazol-2-amine (CAS No. 1038729-36-0) is a fluorinated benzothiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a heterocyclic amine, it serves as a versatile building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C8H7FN2S, combines a thiazole ring with a fluorine substituent, enhancing its electronic properties and metabolic stability—a critical factor in drug design.
Recent studies highlight the growing demand for fluorinated heterocycles like 4-Fluoro-6-methylbenzo[d]thiazol-2-amine in medicinal chemistry. Researchers are actively exploring its potential in targeted cancer therapies, where fluorine atoms improve binding affinity to biological targets. A 2023 survey by the American Chemical Society identified fluorinated benzothiazoles as a top-10 emerging scaffold for oncology applications, aligning with trends in personalized medicine. This compound’s low toxicity profile and high bioavailability further position it as a candidate for preclinical development.
From a synthetic perspective, CAS No. 1038729-36-0 is often utilized in cross-coupling reactions and palladium-catalyzed transformations, enabling the construction of complex molecules. Its methyl group at the 6-position offers steric control, while the 2-amine functionality facilitates derivatization. Industry reports indicate a 15% annual growth in the market for such fine chemicals, driven by demand from contract research organizations (CROs) specializing in small-molecule drug discovery.
Environmental and regulatory considerations are also pivotal. The compound’s fluorine moiety aligns with green chemistry principles, as it often reduces required dosages in end-products. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed to verify the purity of 4-Fluoro-6-methylbenzo[d]thiazol-2-amine, ensuring compliance with ICH guidelines. Notably, its stability under ambient conditions makes it a practical choice for industrial-scale applications.
Emerging discussions in AI-driven drug discovery platforms frequently reference benzothiazole derivatives. Machine learning models trained on datasets containing CAS 1038729-36-0 suggest its utility in designing CNS-active compounds, addressing unmet needs in neurological disorders. This intersection of computational chemistry and experimental validation underscores the compound’s relevance in modern research paradigms.
In summary, 4-Fluoro-6-methylbenzo[d]thiazol-2-amine exemplifies the synergy between structural innovation and therapeutic potential. Its applications span material science, catalysis, and life sciences, reflecting the compound’s adaptability to diverse scientific challenges. As the industry shifts toward sustainable synthesis and high-throughput screening, this molecule is poised to remain a cornerstone of advanced chemical research.
1038729-36-0 (4-Fluoro-6-methylbenzo[d]thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)